Cas no 81542-72-5 (3'-O-ethylthymidine)

• Product Name: 3'-O-ethylthymidine
• CAS No: 81542-72-5
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 1804061
• PubChem ID: 451832
• Update Time: 2025-04-21

3'-O-ethylthymidine Chemical and Physical Properties

Names and Identifiers

• 3'-O-ethylthymidine
• 1-[(2R,4S,5R)-4-ethoxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-(4-Ethoxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 3'-Ethoxy-2',3'-dideoxythymidine
• SCHEMBL6248265
• BDBM50028574
• 3'-OEt-ddT
• Thymidine, 3'-O-ethyl-
• DTXSID00231195
• 81542-72-5
• 1-[(2R,4S,5R)-4-ethoxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• CHEMBL23835
• CHEMBL3143685
• O-ethyldeoxythymidine

• Inchi： 1S/C12H18N2O5/c1-3-18-8-4-10(19-9(8)6-15)14-5-7(2)11(16)13-12(14)17/h5,8-10,15H,3-4,6H2,1-2H3,(H,13,16,17)/t8-,9+,10+/m0/s1
• InChI Key： KXGTYHLMWACQAG-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)OCC)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.1Ų